8H-1,3-Dioxolo[4,5-h][1]benzopyran-8-one

• CAS No.: 4361-93-7
• Product Name: 8H-1,3-Dioxolo[4,5-h][1]benzopyran-8-one
• Molecular Formula: C10H6O4
• Molecular Weight: 190.15 g/mol
• IUPAC Name: [1,3]dioxolo[4,5-h]chromen-8-one
• Standard InChI: InChI=1S/C10H6O4/c11-8-4-2-6-1-3-7-10(9(6)14-8)13-5-12-7/h1-4H,5H2
• Standard InChIKey: OZRUEXJYRHKIJC-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C3=C(C=C2)C=CC(=O)O3
• Canonical SMILES: C1OC2=C(O1)C3=C(C=C2)C=CC(=O)O3
• Melting Point: 187-189°C
• Physical Description: Solid
• Description: 8H-1, 3-Dioxolo[4, 5-H][1]benzopyran-8-one, also known as 7, 8-methylenedioxycoumarin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). 8H-1, 3-Dioxolo[4, 5-H][1]benzopyran-8-one exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one is primarily located in the cytoplasm. Outside of the human body, 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one can be found in green vegetables. This makes 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one a potential biomarker for the consumption of this food product.
• PubChem Compound: 13704003
• Last Modified: Nov 11 2021